Cas no 80-55-7 (Ethyl 2-hydroxyisobutyrate)

Ethyl 2-hydroxyisobutyrate structure
Ethyl 2-hydroxyisobutyrate structure
Product Name:Ethyl 2-hydroxyisobutyrate
CAS No:80-55-7
MF:C6H12O3
MW:132.157682418823
MDL:MFCD00004458
CID:34219
PubChem ID:6653
Update Time:2024-10-27

Ethyl 2-hydroxyisobutyrate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-hydroxyisobutyrate
    • Ethyl 2-hydroxy-2-methylpropionate~Ethyl 2-methyllactate~2-Hydroxyisobutyric acid ethyl ester
    • Ethyl 2-methyllactate
    • 2-Hydroxyisobutyric Acid Ethyl Ester
    • Ethyl α-hydroxyisobutyrate
    • Ethyl-2-Hydroxyisobutyrate
    • ethyl 2-hydroxy-2-methylpropanoate
    • Ethyl 2-hydroxy-2-methylpropionate
    • Ethyl alpha-hydroxyisobutyrate
    • 2-Methyllactic acid ethyl ester
    • alpha (or beta) - Hydroxyisobutyric acid, ethyl ester
    • SCHEMBL122175
    • AI3-09122
    • FT-0612617
    • UNII-S1530MCV3X
    • AKOS005255144
    • LS-87486
    • Methyllactic acid ethyl ester, 2-; (Ethyl 2-hydroxyisobutyrate)
    • Propanoic acid, 2-hydroxy-2-methyl-, ethyl ester
    • 80-55-7
    • D90826
    • ethyl alpha-hydroxy-isobutyrate
    • Ethyl alpha -hydroxyisobutyrate
    • Ethyl .alpha.-hydroxyisobutyrate
    • ethyl 2-hydroxy-2-methyl-propanoate
    • NSC4667
    • Q27288428
    • BRN 0878308
    • 4-03-00-00783 (Beilstein Handbook Reference)
    • DTXSID4073885
    • 2-hydroxy-2-methylpropionic acid ethyl ester
    • NSC-4667
    • LACTIC ACID, 2-METHYL-, ETHYL ESTER
    • H0255
    • EINECS 201-290-3
    • STR06913
    • S1530MCV3X
    • NSC 4667
    • 2-HYDROXY-2-METHYLPROPANOIC ACID ETHYL ESTER
    • Ethyl alpha-hydroxyisobutyrate, 98%
    • ETHYL 2-METHYL-2-HYDROXYPROPANOATE
    • Ethyl 2-hydroxy-2-methylpropanoate #
    • ethyl-alpha-hydroxyisobutyrate
    • W-104228
    • 2-hydroxy-2-methyl-propionic acid ethyl ester
    • MFCD00004458
    • Ethyl 2-hydroxyisobutanoate
    • EN300-105389
    • NS00038076
    • Lactic acid, 2-methyl-, ethyl ester (6CI, 7CI, 8CI)
    • α-Hydroxyisobutyric acid ethyl ester
    • Propanoic acid, 2-hydroxy-2-methyl-, ethyl ester (9CI)
    • DB-056447
    • DTXCID7048166
    • MDL： MFCD00004458
    • Inchi： 1S/C6H12O3/c1-4-9-5(7)6(2,3)8/h8H,4H2,1-3H3
    • InChI Key： GFUIDHWFLMPAGY-UHFFFAOYSA-N
    • SMILES： O=C(C(C)(C)O)OCC
    • BRN： 878308

Computed Properties

  • Exact Mass: 132.07900
  • Monoisotopic Mass: 132.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.5A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.4

Experimental Properties

  • Color/Form: Colorless or light yellow liquid with aromatic flavor.2. relative density (g/ml, 20/4 ℃)
  • Density: 0.965 g/mL at 25 °C(lit.)
  • Boiling Point: 150°C(lit.)
  • Flash Point: Fahrenheit: 105.8 ° f
    Celsius: 41 ° c
  • Refractive Index: n20/D 1.408(lit.)
  • PSA: 46.53000
  • LogP: 0.32040
  • Solubility: It can be miscible with alcohol \ ether and other major organic solvents. It can dissolve nitrocellulose \ cellulose acetate, etc., but the dissolution speed is slow. The viscosity of the obtained solution is smaller than that of amyl acetate and larger than that of ethyl lactate. The solubility is similar to that of ethyl lactate

Ethyl 2-hydroxyisobutyrate Security Information

  • Symbol: GHS02 GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H226,H315,H319,H335
  • Warning Statement： P261,P305+P351+P338
  • Hazardous Material transportation number：UN 3272 3/PG 3
  • WGK Germany：3
  • Hazard Category Code： 10-36/37/38
  • Safety Instruction： S26-S36-S16
  • RTECS：OD5672000
  • Hazardous Material Identification： Xi
  • HazardClass：3
  • PackingGroup：III
  • Storage Condition：The warehouse is ventilated and dry at low temperature, and stored separately from oxidant
  • Risk Phrases：R10; R36/38
  • Packing Group：III
  • Safety Term：3

Ethyl 2-hydroxyisobutyrate Customs Data

  • HS CODE：29181980
  • Customs Data：

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 2-hydroxyisobutyrate Pricemore >>

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Ethyl 2-hydroxyisobutyrate Production Method

Production Method 1

1243055-35-7 1243055-35-7
80-55-7 80-55-7
Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Ethanol ;  1 h, rt
Reference
Racemization-free monomer: α-hydroxyisobutyric acid from bio-based lactic acid
Watanabe, Kohtaro; et al, Chemistry Letters, 2010, 39(7), 698-699

Production Method 2

1243055-33-5 1243055-33-5
80-55-7 80-55-7
Reaction Conditions
1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ;  30 min, -84 °C
1.2 4 h, -84 °C
2.1 Reagents: p-Toluenesulfonic acid Solvents: Ethanol ;  1 h, rt
Reference
Racemization-free monomer: α-hydroxyisobutyric acid from bio-based lactic acid
Watanabe, Kohtaro; et al, Chemistry Letters, 2010, 39(7), 698-699

Production Method 3

58161-11-8 58161-11-8
80-55-7 80-55-7
Reaction Conditions
1.1 Reagents: Barium hydroxide Catalysts: Iridium(1+), carbonyltris(1,3-dihydro-1,3-dimethyl-2H-benzimidazol-2-ylidene)-, … ;  12 h, 140 °C; 140 °C → 70 °C
1.2 Reagents: Sulfuric acid Solvents: Water ;  acidified, 70 °C
2.1 Reagents: Sulfuric acid Solvents: Ethanol
Reference
Modular Access to Quaternary α-Hydroxyl Acetates by Catalytic Cross-Coupling of Alcohols
Zeng, Guangkuo; et al, ACS Catalysis, 2023, 13(3), 2061-2068

Production Method 4

80-55-7 80-55-7
Reaction Conditions
1.1 Reagents: Hydrochloric acid
Reference
Ethyl ester of α-hydroxyisobutyric acid
Braz, G. I.; et al, Zhurnal Obshchei Khimii, 1955, 25,

Production Method 5

80-55-7 80-55-7
Reaction Conditions
1.1 Reagents: Sulfuric acid
Reference
Selecting the process for your next MMA plant
Porcelli, Richard V.; et al, Hydrocarbon Processing, 1986, 65(3), 37-43

Production Method 6

594-61-6 594-61-6
80-55-7 80-55-7
Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Ethanol
Reference
Modular Access to Quaternary α-Hydroxyl Acetates by Catalytic Cross-Coupling of Alcohols
Zeng, Guangkuo; et al, ACS Catalysis, 2023, 13(3), 2061-2068

Production Method 7

594-61-6 594-61-6
80-55-7 80-55-7
Reaction Conditions
1.1 Catalysts: Carbon ;  300 psi, 150 °C
Reference
Continuous catalytic esterification using a solid acid activated carbon monolith: Comparison of granular and monolith forms with a commercial catalyst
Sripada, Sarada; et al, Chemical Engineering Journal (Amsterdam, 2023, 476,

Production Method 8

80-55-7 80-55-7
Reaction Conditions
1.1 Reagents: Oxygen Catalysts: (SP-5-13)-Chloro[[2,2′-[(2,2-dimethyl-1,3-propanediyl)bis[(nitrilo-κN)methylidyn… Solvents: Chloroform ;  1 atm, 0 °C
1.2 Reagents: Sodium borohydride Solvents: Ethanol ;  20 min, 0 °C; 4 h, rt
Reference
(Schiff-Base)Mn(III)-catalyzed hydroxylation of α,β-unsaturated esters using molecular oxygen in the presence of metal hydrides
Baik, Jong Seok; et al, Bulletin of the Korean Chemical Society, 2006, 27(2), 333-334

Production Method 9

594-61-6 594-61-6
925-93-9 925-93-9
80-55-7 80-55-7
Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Ethanol-d ;  24 h, reflux
Reference
The discovery of a potent and selective pyrazolo-[2,3-e]-[1,2,4]-triazine cannabinoid type 2 receptor agonist
Moir, Michael; et al, European Journal of Medicinal Chemistry, 2021, 210,

Production Method 10

823-16-5 823-16-5
80-55-7 80-55-7
Reaction Conditions
1.1 Reagents: Sodium nitrite ,  Nitric acid
Reference
Oxidation of 1,3- and 1,4-dioxanes by nitric acid
Gevorkyan, A. A.; et al, Armyanskii Khimicheskii Zhurnal, 1991, 44(7-8), 443-8

Production Method 11

57-55-6 57-55-6
80-55-7 80-55-7
Reaction Conditions
1.1 Reagents: Barium hydroxide Catalysts: Iridium(1+), carbonyltris(1,3-dihydro-1,3-dimethyl-2H-benzimidazol-2-ylidene)-, … ;  4 h, 140 °C; 140 °C → 70 °C
1.2 Reagents: Sulfuric acid Solvents: Water ;  acidified, 70 °C
2.1 Reagents: Sulfuric acid Solvents: Ethanol
Reference
Modular Access to Quaternary α-Hydroxyl Acetates by Catalytic Cross-Coupling of Alcohols
Zeng, Guangkuo; et al, ACS Catalysis, 2023, 13(3), 2061-2068

Production Method 12

80-55-7 80-55-7
Reaction Conditions
1.1 -
2.1 Reagents: Sulfuric acid
Reference
Selecting the process for your next MMA plant
Porcelli, Richard V.; et al, Hydrocarbon Processing, 1986, 65(3), 37-43

Ethyl 2-hydroxyisobutyrate Raw materials

Ethyl 2-hydroxyisobutyrate Preparation Products

Ethyl 2-hydroxyisobutyrate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:80-55-7)Ethyl 2-hydroxyisobutyrate
Order Number:A1237693
Stock Status:in Stock
Quantity:250g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 18:55
Price ($):184
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:80-55-7)Ethyl 2-Hydroxyisobutyrate, ≥ 98.0%
Order Number:LE14642
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:11
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:80-55-7)Ethyl 2-hydroxyisobutyrate
A1237693
Purity:99%
Quantity:250g
Price ($):184
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:80-55-7)Ethyl 2-Hydroxyisobutyrate, ≥ 98.0%
LE14642
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email